Cas no 1197193-17-1 (4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid)

• Product Name: 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid
• CAS No: 1197193-17-1
• MF: C₁₂H₁₅NO₄S
• MW: 269.31680226326
• MDL: MFCD13191613
• CID: 1056235
• Update Time: 2025-06-14

4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-2-(pyrrolidin-1-yl)benzoic acid
• 4-(Methylsulfonyl)-2-pyrrolidinobenzoic Acid
• 4-(methylsulfonyl)-2-(1-pyrrolidinyl)Benzoic acid
• 4-methylsulfonyl-2-pyrrolidin-1-ylbenzoic acid
• 4-(Methylsulfonyl)-2-(pyrrolidin-1-yl)benzoicacid
• 6010AJ
• TRA0062529
• SY006924
• AX8173881
• AB0214409
• 4-(Methylsulfonyl)-2-pyrrolidinobenzoicAcid
• 4-(Methanesulfonyl)-2-(pyrrolidin-1-yl)benzoic acid
• Benzoic
• 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid

• MDL： MFCD13191613
• Inchi： 1S/C12H15NO4S/c1-18(16,17)9-4-5-10(12(14)15)11(8-9)13-6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,14,15)
• InChI Key： CXDBUSOKXGSVLF-UHFFFAOYSA-N
• SMILES： S(C)(C1=CC=C(C(=O)O)C(=C1)N1CCCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 408
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid

Comprehensive Overview of 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid (CAS No. 1197193-17-1): Properties, Applications, and Research Insights

4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid (CAS No. 1197193-17-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This sulfonyl-containing pyrrolidine derivative combines a benzoic acid core with a methylsulfonyl group and a pyrrolidine ring, making it a versatile intermediate for drug discovery and material science. Its molecular formula, C₁₂H₁₅NO₄S, reflects a balanced hydrophilicity-lipophilicity profile, which is crucial for bioavailability in medicinal chemistry applications.

Recent trends in AI-driven drug discovery and high-throughput screening have highlighted the importance of compounds like 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid. Researchers frequently search for "sulfonamide-based drug candidates 2024" or "pyrrolidine derivatives in kinase inhibitors," reflecting its relevance in targeting protein-protein interactions and enzymatic pathways. The compound's methylsulfonyl moiety is particularly noteworthy, as this functional group often enhances binding affinity in ATP-competitive inhibitors, a hot topic in oncology and inflammation research.

From a synthetic chemistry perspective, CAS 1197193-17-1 serves as a valuable building block for structure-activity relationship (SAR) studies. Its crystalline form (typically white to off-white powder) and moderate solubility in polar organic solvents facilitate purification and characterization. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), addressing common search queries such as "how to characterize sulfonyl benzoic acids" or "stability of pyrrolidine derivatives." The compound's melting point (210-215°C) and storage recommendations (2-8°C under inert atmosphere) are frequently documented in technical datasheets.

The pharmaceutical potential of 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid aligns with current industry focus on small molecule modulators for GPCR targets and epigenetic enzymes. Its structural analogs appear in patents covering JAK/STAT signaling inhibitors and HDAC inhibitors, answering frequent searches like "sulfone drugs in clinical trials." Notably, the pyrrolidine nitrogen allows for further derivatization, enabling medicinal chemists to explore prodrug strategies or targeted delivery systems—a trending approach in precision medicine development.

Environmental and regulatory aspects of CAS 1197193-17-1 comply with REACH and FDA guidelines for research chemicals. While not classified as hazardous, proper handling with PPE (nitrile gloves, safety goggles) is recommended, addressing common laboratory safety queries. The compound's ECHA registration number and SDS documentation provide complete transparency for global researchers, particularly those investigating "green chemistry approaches for heterocyclic synthesis"—a rising topic in sustainable pharmaceutical manufacturing.

In material science applications, the π-conjugated system of 4-(Methylsulfonyl)-2-pyrrolidinobenzoic acid shows promise in organic electronic materials. Its ability to form charge-transfer complexes responds to searches about "sulfone-based semiconductors" or "non-fullerene acceptors for OPVs." The compound's electron-withdrawing sulfonyl group enhances dipole moments, a property exploited in liquid crystal displays and OLED intermediates development.

Future research directions for 1197193-17-1 may explore its biocatalytic transformations or metal-organic framework (MOF) incorporation, addressing trending queries about "enzyme-mediated sulfone functionalization." With the growing demand for fragment-based drug design (FBDD) libraries, this compound's molecular weight (269.32 g/mol) and rotatable bond count (3) position it as an ideal candidate for lead optimization platforms—a key focus area in computational chemistry and AI-assisted molecular docking studies.